Cas no 2228768-52-1 (2-(3,3-dimethylcyclopentyl)azetidine)
2-(3,3-dimethylcyclopentyl)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,3-dimethylcyclopentyl)azetidine
- 2228768-52-1
- EN300-1832138
-
- Inchi: 1S/C10H19N/c1-10(2)5-3-8(7-10)9-4-6-11-9/h8-9,11H,3-7H2,1-2H3
- InChI Key: IFSRMZQQUGWDPK-UHFFFAOYSA-N
- SMILES: N1CCC1C1CCC(C)(C)C1
Computed Properties
- Exact Mass: 153.151749610g/mol
- Monoisotopic Mass: 153.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
2-(3,3-dimethylcyclopentyl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832138-0.05g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1832138-0.1g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1832138-0.25g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1832138-0.5g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1832138-1.0g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 1g |
$1857.0 | 2023-06-03 | ||
| Enamine | EN300-1832138-2.5g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1832138-5.0g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 5g |
$5387.0 | 2023-06-03 | ||
| Enamine | EN300-1832138-10.0g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 10g |
$7988.0 | 2023-06-03 | ||
| Enamine | EN300-1832138-1g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1832138-5g |
2-(3,3-dimethylcyclopentyl)azetidine |
2228768-52-1 | 5g |
$3894.0 | 2023-09-19 |
2-(3,3-dimethylcyclopentyl)azetidine Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 2-(3,3-dimethylcyclopentyl)azetidine
Introduction to 2-(3,3-dimethylcyclopentyl)azetidine (CAS No. 2228768-52-1) in Modern Chemical and Pharmaceutical Research
2-(3,3-dimethylcyclopentyl)azetidine, identified by the chemical identifier CAS No. 2228768-52-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical innovation. This heterocyclic amine features a unique structural motif comprising a cyclopentyl ring substituted with two methyl groups at the 3-position, coupled with an azetidine ring. Such structural features make it a valuable scaffold for the development of novel bioactive molecules, particularly in the quest to modulate biological pathways relevant to human health and disease.
The compound's structural architecture, characterized by its rigid cyclopentyl moiety and the nitrogen-containing azetidine ring, offers a balance of lipophilicity and metabolic stability, which are critical factors in drug design. The presence of the dimethylcyclopentyl group enhances the compound's solubility in organic solvents while maintaining interactions with biological targets, making it a promising candidate for further pharmacological exploration.
In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while exhibiting distinct biological activities. The incorporation of a 3,3-dimethylcyclopentyl substituent into the azetidine core introduces conformational rigidity, which can improve binding affinity to protein targets. This structural feature has been leveraged in the design of molecules targeting enzymes involved in metabolic pathways, such as kinases and proteases.
One of the most compelling aspects of 2-(3,3-dimethylcyclopentyl)azetidine is its potential application in the development of therapeutic agents for neurological disorders. Preliminary studies suggest that this compound may interact with neurotransmitter receptors and ion channels, potentially offering benefits in conditions such as epilepsy and neurodegenerative diseases. The dimethylcyclopentyl group's ability to stabilize the molecule's three-dimensional structure may enhance its binding efficacy to these targets, providing a scaffold for further medicinal chemistry optimization.
Moreover, the compound's chemical versatility allows for facile functionalization at various positions within its structure. This flexibility is particularly advantageous in drug discovery pipelines, where modifications can be made to enhance pharmacokinetic properties, such as bioavailability and metabolic clearance. Researchers have explored derivatives of 2-(3,3-dimethylcyclopentyl)azetidine that incorporate additional functional groups, leading to compounds with improved solubility and reduced toxicity profiles.
The synthesis of 2-(3,3-dimethylcyclopentyl)azetidine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular frameworks. Key synthetic strategies include cycloaddition reactions, nucleophilic substitutions, and ring-closing metathesis techniques. These methods not only produce the target molecule efficiently but also provide insights into how similar scaffolds can be accessed for other pharmacologically relevant compounds.
Recent advances in computational chemistry have further accelerated the exploration of 2-(3,3-dimethylcyclopentyl)azetidine and its derivatives. Molecular modeling studies have been instrumental in predicting binding modes and affinity for various biological targets. These predictions guide experimental efforts by identifying key interactions that can be optimized through structure-activity relationship (SAR) studies. Such interdisciplinary approaches are essential for translating laboratory discoveries into viable therapeutic candidates.
The pharmaceutical industry has taken notice of the potential of azetidine derivatives like 2-(3,3-dimethylcyclopentyl)azetidine, leading to increased investment in related research programs. Companies are actively screening libraries of these compounds for activity against a range of diseases, from cancer to infectious diseases. The success of such programs hinges on robust high-throughput screening (HTS) platforms capable of rapidly evaluating large collections of molecules for desired biological outcomes.
In conclusion,2-(3,3-dimethylcyclopentyl)azetidine represents a fascinating example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of chemical properties makes it an attractive scaffold for developing novel therapeutics aimed at addressing unmet medical needs. As research continues to uncover new biological functions and synthetic methodologies for this class of compounds,CAS No 2228768-52-1 will undoubtedly remain at the forefront of medicinal chemistry efforts.
2228768-52-1 (2-(3,3-dimethylcyclopentyl)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)